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Compound of Interest

Compound Name:
3-Bromo-2-

(trifluoromethyl)thiophene

Cat. No.: B1346392 Get Quote

An In-depth Technical Guide to 3-Bromo-2-(trifluoromethyl)thiophene: Hazards and

Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards, handling precautions, and

emergency procedures associated with 3-Bromo-2-(trifluoromethyl)thiophene (CAS No:

924818-17-7). The information is intended to ensure the safe use of this compound in a

laboratory and research setting.

Hazard Identification and Classification
3-Bromo-2-(trifluoromethyl)thiophene is classified as a hazardous chemical. The following

tables summarize its GHS classification and associated precautionary statements.

Table 1: GHS Hazard Classification
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Pictogram Signal Word Hazard Statements

alt text

alt text

Danger[1]

H226: Flammable liquid and

vapour.[1] H302: Harmful if

swallowed.[1] H315: Causes

skin irritation.[1] H319: Causes

serious eye irritation.[1] H335:

May cause respiratory

irritation.[1]

Table 2: GHS Precautionary Statements
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Category Code Statement

Prevention P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2]

P264
Wash hands thoroughly after

handling.[3]

P270
Do not eat, drink or smoke

when using this product.[3]

P271
Use only outdoors or in a well-

ventilated area.[2][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Response P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.[3]

P302+P352
IF ON SKIN: Wash with plenty

of water and soap.[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P362+P364
Take off contaminated clothing

and wash it before reuse.[3]
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Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Table 3: Physical and Chemical Properties

Property Value

CAS Number 924818-17-7[1][4]

Molecular Formula C5H2BrF3S[4][5]

Molecular Weight 231.03 g/mol [4]

Appearance Data not available

Boiling Point Data not available

Flash Point
Data not available (Note: Classified as a

flammable liquid)[1]

Density Data not available

Storage Temperature 2-8°C, Keep in dark place, inert atmosphere[4]

Safe Handling and Storage
Proper handling and storage are critical to minimize risk. The following workflow outlines the

necessary steps for safely managing this chemical in a research environment.
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Preparation & Assessment

Handling & Use

Storage & Waste

Hazard Identification
(Review SDS: H&P Statements)

Risk Assessment
(Evaluate quantities, procedures)

Select Controls
(PPE, Engineering)

Work in Fume Hood

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Store at 2-8°C
(Dark, Inert Atmosphere)

Use Non-Sparking Tools

Ground Equipment
(Prevent static discharge)

Keep Container Tightly Closed

Segregate from Incompatibles

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Bromo-2-(trifluoromethyl)thiophene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1346392?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[3][6][7]

Ignition Sources: Ensure all sources of ignition such as open flames, sparks, and hot

surfaces are removed from the handling area.[6][7] Use explosion-proof electrical and

lighting equipment.[7]

Static Discharge: Take precautionary measures against static discharge. Use non-sparking

tools and ensure containers and receiving equipment are properly grounded and bonded.[7]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[6]

Skin Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber). Always

inspect gloves before use.[6] A lab coat or flame-retardant antistatic protective clothing is

required.[6][8]

Respiratory Protection: If working outside of a fume hood or if vapors are generated, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area, away

from heat and direct sunlight.[6][7] Recommended storage temperature is 2-8°C under an

inert atmosphere.[4]

Incompatible Materials: Avoid contact with strong reducing agents, bases, and oxidizing

agents.[7]

Experimental Protocols: Emergency Procedures
First-Aid Measures
Table 4: First-Aid Procedures
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Exposure Route Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[6][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Vapors may form explosive mixtures with air.[8] Hazardous decomposition

products can include hydrogen fluoride, hydrogen bromide, and oxides of carbon and sulfur

in a fire.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures
The logical flow for responding to a spill is detailed in the diagram below.
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Ensure Immediate Safety

Evacuate Personnel
Remove Ignition Sources Ensure Adequate Ventilation

Containment

Prevent Entry into Drains/Waterways

Absorb with Inert Material
(Sand, Vermiculite)

Cleanup & Disposal

Collect into Sealed Container

Dispose as Hazardous Waste

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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